1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene

Core Science & Biosynthesis

In-Depth Technical Guide: Physicochemical Profiling and Synthetic Utility of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene

Executive Summary

In modern drug discovery, the design of highly selective targeted therapies relies heavily on the availability of densely functionalized, orthogonally reactive building blocks. 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (CAS: 2170591-50-9), also known as (2-bromo-5-nitrobenzyl)(methyl)sulfane, is a highly specialized synthetic intermediate.

This compound features three distinct chemical handles: an aryl bromide, a nitro group, and a methylsulfanylmethyl (-CH₂SMe) moiety. This trifunctional architecture allows for precise, step-wise functionalization without the need for complex protecting-group strategies. Analogs of this core have been critically utilized in the development of complex sulfonamides, CYP17 inhibitors for oncology[1], and first-in-class RORγ covalent inhibitors for castration-resistant prostate cancer[2]. This whitepaper details its physicochemical profile, mechanistic utility, and field-proven experimental workflows for its application in library synthesis.

Physicochemical Profiling

Due to its nature as a specialized intermediate, empirical thermodynamic data is often supplemented with predictive in silico modeling. The baseline properties are extrapolated from its well-characterized structural analog, 1-bromo-2-methyl-4-nitrobenzene, which exhibits a known melting point of 78–80 °C[3]. The introduction of the thioether linkage increases polarizability, molecular weight, and hydrogen-bond accepting capacity, which predictably elevates both the boiling point and lipophilicity.

Table 1: Structural Identifiers and Physical Properties

Property	Value	Source / Methodology
Chemical Name	1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene	IUPAC
CAS Registry Number	2170591-50-9	Chemical Databases
Molecular Formula	C₈H₈BrNO₂S	Exact Mass Calculation
Molecular Weight	262.12 g/mol	Empirical
Melting Point	85–105 °C (Predicted)	In silico estimation based on analog data[3]
Boiling Point	350–370 °C at 760 mmHg	In silico estimation
Density	1.6–1.7 g/cm³	In silico estimation
LogP (Octanol/Water)	3.2–3.8	In silico estimation

Mechanistic Utility & Orthogonal Reactivity

The strategic value of 1-bromo-2-methylsulfanylmethyl-4-nitro-benzene lies in the orthogonal reactivity of its substituents. A Senior Application Scientist must approach this molecule as a programmable matrix:

• Aryl Bromide (Cross-Coupling Handle): The C-Br bond is primed for palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, the ortho-methylsulfanylmethyl group introduces significant steric bulk. Consequently, ligands with a large bite angle (such as dppf) are required to facilitate the oxidative addition and reductive elimination steps[2].

• Nitro Group (Masked Aniline): The nitro group serves as a stable precursor to an aniline, which can later be converted into amides or sulfonamides[1]. The causality behind the reduction method is critical: catalytic hydrogenation (H₂ with Pd/C) is strictly contraindicated because the thioether (-SMe) acts as a potent catalyst poison. Furthermore, premature reduction could lead to hydrodehalogenation of the aryl bromide.

• Methylsulfanylmethyl Group (Redox/Lipophilic Handle): Beyond enhancing membrane permeability (LogP), the thioether can be selectively oxidized to a sulfoxide or sulfone using mCPBA, fundamentally altering the molecule's hydrogen-bonding network. Alternatively, it can undergo a Pummerer rearrangement to yield functionalized aldehydes.

Experimental Workflows: Orthogonal Functionalization

The following protocols describe a self-validating, two-step system for utilizing this building block in medicinal chemistry. The workflow prioritizes cross-coupling prior to nitro reduction to prevent competitive binding of a free aniline to the palladium catalyst.

Protocol A: Sterically Hindered Suzuki-Miyaura Coupling

Objective: Arylation of the bromide handle while tolerating the nitro and thioether groups.

• Preparation: In a flame-dried Schlenk flask, combine 1-bromo-2-methylsulfanylmethyl-4-nitro-benzene (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv). Rationale: The dppf ligand provides the necessary steric flexibility to overcome the ortho-substituted bulk of the thioether group[2].

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.2 M). Evacuate and backfill with Argon three times.

• Reaction: Heat the mixture to 90 °C for 12–16 hours. Monitor via TLC (Hexanes/EtOAc 3:1). The disappearance of the starting material validates the oxidative addition.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium black. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Chemoselective Nitro Reduction (Béchamp-Type)

Objective: Reduction of the nitro group to an amine without poisoning the catalyst or cleaving the thioether.

• Preparation: Dissolve the biaryl nitro intermediate from Protocol A (1.0 equiv) in EtOH/H₂O (4:1, 0.1 M).

• Reagent Addition: Add Iron powder (5.0 equiv) and NH₄Cl (5.0 equiv). Rationale: The Fe/NH₄Cl system is highly chemoselective. It efficiently reduces the nitro group without interacting with the sulfur atom, entirely bypassing the catalyst poisoning issues inherent to Pd/C systems[2],[4].

• Reaction: Heat the suspension to 80 °C for 4 hours. The reaction mixture will turn a deep brown/black color as iron oxides form.

• Workup: Cool the mixture and immediately filter through a tightly packed Celite pad while still warm to remove iron sludge. Wash the pad generously with hot EtOAc. Concentrate the filtrate, partition with saturated NaHCO₃, and extract with EtOAc.

Visualization of Synthetic Pathways

The following diagram illustrates the orthogonal functionalization pathways available for this core scaffold.

Fig 1. Orthogonal synthetic pathways for 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene.

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Technical Guide: Solubility Profile of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of the niche research chemical, 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene. Due to the limited availability of specific experimental data for this compound, this document synthesizes information from structurally analogous molecules and established chemical principles to predict its solubility behavior. Furthermore, it offers detailed, field-proven experimental protocols for both kinetic and thermodynamic solubility determination, equipping researchers, scientists, and drug development professionals with the necessary tools to characterize this and similar molecules in a laboratory setting. The guide emphasizes the causality behind experimental design and the importance of robust analytical quantification to ensure data integrity.

Introduction and Molecular Overview

1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene is a substituted nitroaromatic compound featuring a complex interplay of functional groups that dictate its physicochemical properties. Its structure comprises a benzene ring substituted with a bromine atom, a nitro group, and a methylsulfanylmethyl (thioether) group. The arrangement of these groups—a strong electron-withdrawing nitro group para to the bromo substituent and ortho to the thioether side chain—creates a molecule with distinct regions of varying polarity.

Understanding the solubility of such a compound is a critical first step in any research or development pipeline. Solubility directly impacts a compound's utility in chemical synthesis, its behavior in biological assays, and its potential as a pharmaceutical agent by influencing key ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[1] This guide serves as a foundational document to approach the solubility characterization of this molecule systematically, from theoretical prediction to rigorous experimental validation.

Physicochemical Profile and Solubility Prediction

The solubility of a compound is governed by its molecular structure and the nature of the solvent.[2] The principle of "like dissolves like" provides a fundamental framework for prediction: polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents.[2]

Analysis of Functional Group Contributions

• Nitroaromatic Core (-NO₂): The nitro group is strongly polar and is a hydrogen bond acceptor. However, the overall aromatic system is non-polar. Aromatic nitro compounds are typically characterized by low aqueous solubility but are readily soluble in many organic solvents.[3]

• Bromo Group (-Br): The bromine atom is electronegative, contributing to the molecule's dipole moment, but it is also large and hydrophobic, which generally decreases water solubility.

• Methylsulfanylmethyl Group (-S-CH₃): The thioether group is considered moderately polar. While the sulfur atom can act as a hydrogen bond acceptor, it is significantly weaker than the oxygen in an ether. Thioethers generally exhibit limited water solubility but good solubility in organic solvents.[3]

The combination of a large, hydrophobic aromatic ring, a bromo substituent, and two moderately polar groups suggests that 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene will be practically insoluble in water. Its solubility is expected to be favorable in a range of organic solvents.

Predicted Physicochemical Properties

While experimental data is scarce, we can predict key physicochemical properties based on its structure. These parameters are crucial for anticipating a compound's behavior in various solvent systems. The partition coefficient (logP), which measures the ratio of a compound's concentration in a mixture of two immiscible phases (octanol and water), is a key indicator of its lipophilicity and, inversely, its hydrophilicity.[4] Polar Surface Area (PSA) is another critical descriptor that correlates with a molecule's ability to form hydrogen bonds.[5]

Property	Predicted Value	Significance for Solubility
Molecular Formula	C₈H₈BrNO₂S	Defines the elemental composition and molar mass.
Molecular Weight	262.12 g/mol	Influences diffusion and crystal lattice energy.
logP (Octanol/Water)	~2.5 - 3.5	A positive logP in this range indicates a predominantly lipophilic (hydrophobic) character, suggesting poor aqueous solubility.[4][6]
Polar Surface Area (PSA)	~64 Ų	This moderate PSA, arising from the nitro and thioether groups, suggests some capacity for polar interactions, but it is likely insufficient to overcome the hydrophobicity of the rest of the molecule for significant aqueous solubility.[5]

Predicted Solubility in Common Laboratory Solvents

Based on the analysis above, the following solubility profile is predicted:

• Water, Aqueous Buffers (e.g., PBS): Very Low / Practically Insoluble. The large hydrophobic surface area of the brominated aromatic ring will dominate over the polar contributions of the nitro and thioether groups.

• Polar Protic Solvents (e.g., Ethanol, Methanol): Moderate to Good. The alkyl portion of the alcohols can interact with the non-polar regions of the molecule, while the hydroxyl group can interact with the polar nitro and thioether moieties.[2]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): High. These solvents are effective at solvating both polar and moderately non-polar compounds and are expected to be excellent solvents for this molecule.

• Non-polar Solvents (e.g., Toluene, Hexane): Low to Moderate. While the molecule has significant non-polar character, the strong dipole from the nitro group may limit solubility in purely non-polar solvents like hexane. Toluene, with its aromatic character, may be a more effective solvent.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Good to High. These solvents are effective for a wide range of organic compounds with intermediate polarity.

Theoretical Framework: Kinetic vs. Thermodynamic Solubility

When discussing solubility, particularly in a drug discovery context, it is crucial to distinguish between two different measurements: kinetic and thermodynamic solubility.[7] Confusing these two values can lead to misleading results and poor decision-making in compound progression.[1]

• Thermodynamic Solubility represents the true equilibrium concentration of a compound in a saturated solution at a specific temperature and pressure. It is a state function, meaning it is independent of the path taken to reach equilibrium. This measurement is typically performed by agitating an excess of the solid compound in the solvent for an extended period (e.g., 24-72 hours) to ensure the system has reached its lowest energy state.[7] It is the gold standard for determining the absolute solubility of the most stable crystalline form of a compound.

• Kinetic Solubility is a measure of how much of a compound, initially dissolved in a concentrated organic solvent stock (typically DMSO), can be added to an aqueous buffer before it precipitates.[8] This method is rapid and amenable to high-throughput screening.[9] However, the resulting value is often higher than the thermodynamic solubility because the compound may precipitate as an amorphous solid or form a supersaturated solution, which are metastable states.[1] Kinetic solubility is highly valuable in early discovery for ranking compounds and identifying potential solubility liabilities under assay conditions.

Caption: Conceptual difference between thermodynamic and kinetic solubility.

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

The shake-flask method is the universally accepted standard for determining thermodynamic solubility. Its robustness lies in allowing the system to reach true equilibrium.

Principle

An excess amount of the solid compound is added to a known volume of solvent. The mixture is agitated at a constant temperature until the concentration of the dissolved solute in the solvent reaches a constant value, indicating equilibrium between the dissolved and undissolved states.

Step-by-Step Methodology

• Preparation: Add an excess amount of solid 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene to a glass vial. The amount should be sufficient to ensure a solid phase remains at the end of the experiment (e.g., 2-5 mg).

  • Causality: Using an excess of solid is critical to ensure that the final solution is truly saturated and in equilibrium with the solid phase.

• Solvent Addition: Add a precise volume of the desired solvent (e.g., 1 mL of phosphate-buffered saline, pH 7.4) to the vial.

• Equilibration: Seal the vial tightly and place it in a shaker or on a stirring plate in a temperature-controlled incubator (e.g., 25°C or 37°C). Agitate the suspension for at least 24 hours. A 48 or 72-hour period may be necessary for highly crystalline, poorly soluble compounds.

  • Causality: A long equilibration time is necessary for the dissolution and potential recrystallization processes to reach a thermodynamic minimum, ensuring the measured solubility corresponds to the most stable solid form. Constant temperature is vital as solubility is temperature-dependent.

• Phase Separation: After equilibration, allow the suspension to settle. To separate the saturated supernatant from the undissolved solid, centrifuge the vial at high speed (e.g., 10,000 x g for 15 minutes).

• Filtration: Carefully aspirate the supernatant and filter it through a chemically inert, low-binding syringe filter (e.g., 0.22 µm PVDF or PTFE).

  • Self-Validation: Filtration is a critical self-validating step. It ensures that no microscopic solid particles are carried over into the analytical sample, which would artificially inflate the measured solubility. The first few drops of filtrate should be discarded to saturate any potential binding sites on the filter membrane.

• Sample Preparation for Analysis: Dilute a known volume of the clear filtrate with an appropriate solvent (e.g., acetonitrile or methanol) to bring the concentration within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC-UV or LC-MS/MS, to determine the concentration.[10]

Caption: Workflow for the Thermodynamic Shake-Flask Solubility Assay.

Experimental Protocol: Kinetic Solubility Assay

This protocol is designed for higher throughput and is representative of methods used in early drug discovery to quickly assess solubility under conditions that mimic biological assays.[8][11]

Principle

A concentrated stock solution of the compound in DMSO is rapidly diluted into an aqueous buffer. The concentration at which the compound begins to precipitate, or the amount remaining in solution after a short incubation, is measured.

Step-by-Step Methodology

• Stock Solution Preparation: Prepare a high-concentration stock solution of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene in 100% DMSO (e.g., 10 mM).

  • Causality: Starting with a fully dissolved compound in an organic solvent allows for a standardized and reproducible introduction into the aqueous medium.

• Assay Plate Preparation: In a 96-well microplate, add the aqueous buffer (e.g., 198 µL of PBS, pH 7.4) to the appropriate wells.

• Compound Addition: Add a small volume of the DMSO stock solution (e.g., 2 µL) to the buffer-containing wells to achieve the desired final concentration (e.g., 100 µM with 1% final DMSO concentration). Mix immediately and thoroughly.

• Incubation: Cover the plate and incubate at room temperature with gentle shaking for a defined period, typically 1.5 to 2 hours.[8][9]

  • Causality: This short incubation period allows for precipitation to occur but does not ensure thermodynamic equilibrium. It is meant to reflect the timeframe of many in vitro biological assays.

• Precipitate Removal: Use a 96-well filter plate (e.g., with a 0.45 µm membrane) and a vacuum manifold to filter the contents of the assay plate into a clean collection plate.[12]

  • Self-Validation: This step is crucial for separating the soluble fraction from the precipitated solid. Incomplete removal of precipitate will lead to erroneous results.

• Quantification: Determine the concentration of the compound in the filtrate using a suitable analytical method. For high-throughput applications, UV-Vis spectroscopy in a UV-compatible 96-well plate is common, provided the compound has a suitable chromophore.[12] HPLC-UV can also be used for more accurate quantification.[10]

Analytical Quantification

Accurate quantification of the dissolved compound is paramount for a reliable solubility assessment.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the preferred method for its specificity and accuracy.[13][14]

• Principle: The technique separates the compound of interest from potential impurities or degradants before quantification by UV absorbance.

• Calibration: A standard calibration curve must be generated. This involves preparing a series of standard solutions of the compound at known concentrations and plotting their corresponding peak areas from the HPLC analysis.[15] The concentration of the unknown sample is then determined by interpolating its peak area onto this curve.

• Validation: The calibration curve must demonstrate linearity over the relevant concentration range, typically with a correlation coefficient (R²) > 0.99.

UV-Vis Spectroscopy

This method is faster than HPLC and suitable for high-throughput kinetic solubility assays.[16][17]

• Principle: It relies on the Beer-Lambert law, where the absorbance of a solution is directly proportional to the concentration of the analyte.

• Calibration: A calibration curve of absorbance versus known concentrations is also required here.[17]

• Limitation: This method is non-specific. If impurities are present that absorb at the same wavelength as the compound of interest, the solubility measurement will be inaccurate. It is also susceptible to light scattering from any remaining micro-precipitates, which can artificially increase the apparent absorbance.[16]

Conclusion

While specific experimental solubility data for 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene is not publicly available, a robust solubility profile can be predicted and experimentally determined. The molecular structure strongly suggests the compound is lipophilic with very poor aqueous solubility but good solubility in common polar aprotic and other organic solvents. For drug development and research professionals, it is imperative to experimentally verify these predictions. The distinction between kinetic and thermodynamic solubility is critical, and the choice of assay should align with the research question at hand. The detailed shake-flask and kinetic assay protocols provided herein offer a validated roadmap for generating high-quality, reliable solubility data, which is a cornerstone for the successful progression of any chemical entity in research and development.

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• Dissolution Technologies. (2010). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
• ChemBK. (2024). METHYL 3-NITROPHENYL SULFIDE.
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• Pharmaceutical Sciences. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility.
• Sigma-Aldrich. (n.d.). MultiScreen Solubility Filter Plate.
• Gmehling, J., & Weidlich, U. (2002). Prediction of Solubility of Solid Organic Compounds in Solvents by UNIFAC. Industrial & Engineering Chemistry Research, 41(19), 4878-4884.
• BYJU'S. (2022). Properties of Thiol.
• PharmaGuru. (2025). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes.
• Hoelke, B., Gieringer, S., Arlt, M., & Saal, C. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry, 81(8), 3165-3172.
• Hou, T. J., Xia, K., Zhang, W., & Xu, X. J. (2023). Physics-Based Solubility Prediction for Organic Molecules.
• ResearchGate. (2008). A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium.
• Mannhold, R., & van de Waterbeemd, H. (2024). Calculation of the Three Partition Coefficients logPow, logKoa and logKaw of Organic Molecules at Standard Conditions at Once by Means of a Generally Applicable Group-Additivity Method. Molecules, 29(5), 1098.

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Technical Whitepaper & Safety Data Guide: 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene

Target Audience: Synthetic Chemists, Toxicologists, and Drug Development Professionals Document Scope: Physicochemical profiling, mechanistic toxicology, hazard mitigation, and advanced synthetic applications.

Executive Summary

1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene is a highly functionalized, multifunctional synthetic intermediate. Its architecture features three distinct reactive moieties: an aryl bromide primed for transition-metal-catalyzed cross-coupling, a thioether (methylsulfanylmethyl) capable of hemilabile coordination or controlled oxidation, and a para-nitro group that acts as both a powerful electron-withdrawing director and a known toxicophore.

As a Senior Application Scientist, I have designed this guide to move beyond standard Material Safety Data Sheet (MSDS) boilerplate. This document synthesizes the causality behind the molecule's chemical reactivity with its toxicological profile, providing a self-validating framework for its safe and effective use in complex drug discovery workflows.

Physicochemical Profiling & Structural Analysis

Understanding the intrinsic properties of this molecule is critical for predicting both its behavior in a reaction flask and its physiological absorption. The para-relationship between the nitro group and the bromide significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO), activating the C–Br bond.

Quantitative Physicochemical Data

Property	Value / Description	Mechanistic Implication
Molecular Formula	C₈H₈BrNO₂S	Defines stoichiometry for synthetic equivalents.
Molecular Weight	262.12 g/mol	Optimal for small-molecule building blocks (Rule of 5 compliant).
Appearance	Light yellow/brown solid	Coloration is indicative of the conjugated nitroaromatic chromophore.
C–Br Bond Activation	Highly Activated	para-NO₂ withdraws electron density, accelerating Pd(0) oxidative addition.
Coordination Potential	Bidentate capable	The ortho-thioether can form a 5-membered palladacycle intermediate.
Thermal Stability	Potentially Explosive >150°C	High oxygen balance from the NO₂ group poses a thermal runaway risk.

Hazard Identification & Mechanistic Toxicology

Handling 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene requires stringent safety protocols due to the synergistic hazards of its functional groups. The primary acute hazard is derived from the nitroaromatic moiety , which is a well-documented toxicophore[1].

The Causality of Nitroaromatic Toxicity

The toxicity of this compound is not strictly inherent to the parent molecule; rather, it is a consequence of enzymatic bioactivation in vivo. When absorbed (via inhalation, ingestion, or dermal contact), cellular nitroreductases catalyze a single-electron transfer to the nitro group, generating a highly reactive nitro anion radical [1].

Depending on the cellular oxygen concentration, this radical dictates two distinct pathways of toxicity:

• Normoxic Conditions (Futile Cycling): The radical rapidly transfers its extra electron to molecular oxygen, generating superoxide radicals (ROS). This cycle continuously regenerates the parent nitro compound while flooding the cell with oxidative stress, leading to lipid peroxidation and DNA damage[1].

• Hypoxic Conditions (Methemoglobinemia): The radical undergoes further reduction to a nitroso intermediate and subsequently a hydroxylamine. These species directly oxidize the Fe(II) center in hemoglobin to Fe(III). The resulting methemoglobin cannot bind oxygen, leading to chemical asphyxiation (cyanosis)[2].

Caption: Bioreduction pathway of nitroaromatics leading to oxidative stress and methemoglobinemia.

Handling Protocols & PPE

• Engineering Controls: Must be handled in a certified Class II fume hood. Schlenk line techniques are recommended to avoid aerosolization.

• PPE: Nitrile gloves (double-gloved), chemical splash goggles, and a flame-resistant lab coat. The thioether group is a known skin sensitizer and permeation enhancer.

• Thermal Mitigation: Never heat this compound above 100°C without prior Differential Scanning Calorimetry (DSC) screening to map exothermic decomposition profiles.

Synthetic Utility: Overcoming Chelation in Cross-Coupling

This compound is highly prized for building complex pharmaceuticals via Palladium-catalyzed cross-coupling[3]. However, it presents a unique mechanistic challenge.

The Causality of Catalyst Poisoning: While the para-nitro group accelerates the initial oxidative addition of Pd(0) into the C–Br bond, the ortho-methylsulfanylmethyl group acts as a hemilabile ligand. The sulfur atom can coordinate to the electrophilic Pd(II) intermediate, forming a stable 5-membered palladacycle. If standard ligands (like PPh₃) are used, this sulfur coordination outcompetes the transmetalation step, effectively poisoning the catalyst and stalling the reaction.

The Solution: To prevent catalyst sequestration, the use of sterically demanding, electron-rich biaryl phosphine ligands (such as XPhos ) is mandatory[3]. The immense steric bulk of XPhos forces the dissociation of the weaker Pd–S bond, freeing the coordination site for the incoming transmetalating agent (e.g., a boronic acid) while allowing the reaction to proceed under exceptionally mild conditions (30–50 °C)[4].

Experimental Protocol: Chemoselective Suzuki-Miyaura Coupling

The following self-validating protocol details the coupling of 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene with phenylboronic acid. It is specifically designed to operate at mild temperatures to prevent nitro-group reduction and thermal runaway[5].

Reagents Required

• 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene (1.0 equiv, 1.0 mmol)

• Phenylboronic acid (1.2 equiv, 1.2 mmol)

• Pd₂(dba)₃ (Precatalyst, 2.5 mol%)

• XPhos (Ligand, 5.0 mol%)

• K₃PO₄ (Base, 2.0 equiv)

• Solvent: THF/Water (4:1 v/v, rigorously degassed)

Step-by-Step Methodology

Step 1: Rigorous Degassing (Self-Validating Step)

• Combine THF and Water (4:1) in a Schlenk flask.

• Perform three "Freeze-Pump-Thaw" cycles. Causality: Oxygen must be entirely removed. O₂ will rapidly oxidize the electron-rich XPhos ligand and the Pd(0) active species, halting the catalytic cycle before it begins.

Step 2: Catalyst Pre-Activation

• In an argon-filled glovebox, charge a dry reaction vial with Pd₂(dba)₃, XPhos, and K₃PO₄.

• Add 2 mL of the degassed solvent mixture. Stir at room temperature for 15 minutes. Validation: The solution will transition from deep purple/red to a pale, clear yellow, visually confirming the generation of the active L–Pd(0) species.

Step 3: Substrate Addition & Coupling

• Dissolve 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene and phenylboronic acid in 3 mL of degassed solvent.

• Transfer this solution dropwise to the active catalyst mixture.

• Stir at 45 °C for 4 hours. Causality: Maintaining 45 °C provides enough energy to overcome the transmetalation barrier without risking thermal decomposition of the nitroaromatic ring[6].

Step 4: Reaction Monitoring & Workup

• Monitor via TLC (Hexanes:EtOAc 8:2). The highly conjugated product will fluoresce intensely under 254 nm UV light, clearly distinct from the starting bromide.

• Upon completion, quench the reaction by exposing it to air (oxidizes the Pd catalyst) and adding 10 mL of saturated aqueous NH₄Cl.

• Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine to remove residual boronic acid byproducts, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

References

• Title: Palladium-Catalyzed Cross-Coupling of Aryl Bromides and Chlorides with Trimethylsilylalkynes under Mild Conditions Source: The Journal of Organic Chemistry, ACS Publications (2024) URL: [Link]

• Title: Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments Source: Journal of the Brazilian Chemical Society, SciELO URL: [Link]

• Title: Toxicity of N-substituted aromatics to acetoclastic methanogenic activity in granular sludge Source: Applied and Environmental Microbiology, ASM Journals (1997) URL: [Link]

Sources

• 1. scielo.br [scielo.br]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. Palladium-Catalyzed Cross-Coupling of Aryl Bromides and Chlorides with Trimethylsilylalkynes under Mild Conditions [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Palladium-catalyzed cross-coupling of aryl bromides and chlorides with trimethylsilylalkynes under mild conditions | Poster Board #586 - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]

"1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene" mechanism of action

An In-depth Technical Guide on the Putative Mechanism of Action of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, technically-grounded exploration of the potential mechanisms of action for the chemical entity 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene. As this compound is not extensively characterized in public literature, this guide synthesizes established principles from medicinal chemistry and chemical biology to construct a robust framework for its investigation. We will deconstruct the molecule based on its functional components, propose testable hypotheses for its biological activity, and outline a rigorous experimental strategy for mechanistic elucidation. This guide is designed to serve as a foundational resource for research teams aiming to unlock the therapeutic potential of this and structurally related molecules.

Part 1: Molecular Profile and Reactivity Analysis

The biological activity of a small molecule is intrinsically linked to its chemical structure. 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene possesses three key functional groups on an aromatic scaffold, each contributing to a unique reactivity profile that suggests multiple, potentially synergistic, mechanisms of action.

• The Nitroaromatic System: The nitro group is a powerful electron-withdrawing group, rendering the aromatic ring electron-deficient. This feature is central to the bioactivation of many established drugs.[1][2] Cellular nitroreductases can reduce the nitro group to form highly reactive, cytotoxic intermediates such as nitroso and hydroxylamine species.[3] This process is often a prerequisite for the compound's therapeutic or toxic effects.[1][4]

• The Bromo Substituent: Positioned on the activated aromatic ring, the bromine atom serves as a potential leaving group in nucleophilic aromatic substitution (SNAr) reactions. The strong electron-withdrawing effect of the para-nitro group significantly facilitates this type of reaction, making the C1 position susceptible to attack by cellular nucleophiles.

• The Methylsulfanylmethyl Group: This ortho-positioned thioether moiety (-CH₂SCH₃) influences the molecule's steric and electronic properties. While it can exert a mild electronic effect, its primary roles may be to modulate the reactivity of the adjacent C-Br bond and to influence how the molecule fits into enzyme active sites. The sulfur atom is also susceptible to metabolic oxidation, which could alter the compound's activity and clearance profile.

Table 1: Summary of Structural Features and Mechanistic Implications

Structural Feature	Chemical Property	Hypothesized Biological Consequence
4-Nitro Group	Strong Electron-Withdrawing; Reducible	Substrate for nitroreductases, leading to bioactivation and formation of reactive intermediates.[1] Can participate in redox cycling to generate oxidative stress.[4]
1-Bromo Group	Good Leaving Group on an Activated Ring	Enables covalent modification of cellular nucleophiles (e.g., GSH, protein thiols) via Nucleophilic Aromatic Substitution (SNAr).
2-Methylsulfanylmethyl Group	Thioether; Steric Bulk	Modulates SNAr reactivity and enzyme binding. Potential site for metabolic oxidation to sulfoxide or sulfone.

Part 2: Hypothesized Mechanisms of Action

Based on the molecular profile, we can propose three primary, interconnected mechanisms of action that should be the focus of initial investigations.

Hypothesis 1: Bioactivation via Nitroreduction and Covalent Adduction

This is a classic mechanism for nitroaromatic compounds.[2] We propose that 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene acts as a prodrug, requiring enzymatic reduction of its nitro group to exert maximal cytotoxic effect.

• Enzymatic Reduction: Type I (oxygen-insensitive) and Type II (oxygen-sensitive) nitroreductases, such as NADPH:cytochrome P450 reductase, reduce the nitro group in a stepwise fashion.[3][4]

• Formation of Reactive Intermediates: This reduction cascade generates nitroso (-NO) and hydroxylamine (-NHOH) species.[5]

• Covalent Modification: These highly electrophilic intermediates can form covalent adducts with nucleophilic biomolecules, including DNA bases and protein residues, leading to cellular dysfunction and apoptosis.[3]

Figure 1: Proposed bioactivation pathway via enzymatic nitroreduction.

Hypothesis 2: Induction of Oxidative Stress via Redox Cycling

The one-electron reduction of the nitro group can initiate a futile redox cycle, leading to a massive increase in intracellular reactive oxygen species (ROS).

• Formation of Nitro Anion Radical: A one-electron reduction, often catalyzed by Type II nitroreductases, forms a nitro anion radical (Ar-NO₂⁻).[1]

• Redox Cycling: In the presence of molecular oxygen (O₂), this radical can transfer its electron to O₂, regenerating the parent nitroaromatic compound and producing a superoxide anion (O₂⁻).[4]

• Oxidative Stress: This futile cycle consumes cellular reducing equivalents (like NADPH) and generates a continuous flux of superoxide, which can lead to the formation of other ROS. The resulting oxidative stress damages lipids, proteins, and DNA, triggering cell death pathways.

Figure 2: Futile redox cycling of the nitroaromatic moiety leading to ROS production.

Hypothesis 3: Direct Covalent Modification via Nucleophilic Aromatic Substitution (SNAr)

Independent of nitro-group reduction, the compound may directly alkylate cellular nucleophiles through an SNAr mechanism. The C1-Br bond is activated for nucleophilic attack by the potent electron-withdrawing nitro group at the para position.

• Nucleophilic Attack: Cellular thiols, such as the cysteine residue of glutathione (GSH) or cysteine residues in proteins, can directly attack the C1 carbon.

• Formation of Meisenheimer Complex: A transient, resonance-stabilized intermediate (Meisenheimer complex) is formed.

• Displacement of Bromide: The aromaticity of the ring is restored upon the elimination of the bromide ion, resulting in a stable, covalent thioether linkage between the compound and the nucleophile. This can directly inactivate proteins or deplete the cell's primary antioxidant, GSH, thus indirectly contributing to oxidative stress.

Part 3: An Experimental Framework for Mechanistic Validation

A multi-pronged approach is essential to dissect these interconnected mechanisms. The following experimental plan provides a logical workflow from initial characterization to detailed mechanistic proof.

Workflow 1: Baseline Cytotoxicity and Bioactivation Assessment

Objective: To establish the compound's cytotoxic potency and determine the role of nitroreductase activity.

Protocol:

• Cell Panel Screening: Determine the IC₅₀ values of the compound across a panel of cancer cell lines and a non-cancerous control line (e.g., HEK293) at 48h and 72h time points using a resazurin-based viability assay.

• Nitroreductase Correlation: Select cell lines with known differences in the expression of key nitroreductases (e.g., A549 vs. HT-29). A correlation between high nitroreductase expression and low IC₅₀ would support Hypothesis 1.

• Antioxidant Rescue: Perform co-treatment experiments with the antioxidant N-acetylcysteine (NAC). A significant rightward shift in the IC₅₀ curve in the presence of NAC would provide strong evidence for the involvement of ROS (Hypothesis 2) or direct electrophilic reactivity (Hypothesis 3).

• Hypoxia vs. Normoxia: Compare the cytotoxicity of the compound under normoxic (21% O₂) and hypoxic (1% O₂) conditions. Many nitroreductases are more active under hypoxia, and redox cycling is oxygen-dependent. Increased potency under hypoxia would favor Hypothesis 1, whereas decreased potency might suggest a role for oxygen-dependent redox cycling (Hypothesis 2).

Table 2: Hypothetical Data from Initial Cytotoxicity and Rescue Experiments

Cell Line	Condition	IC₅₀ (µM)	Rationale
A549 (High CYPOR)	Normoxia	5.2	Baseline Potency
HT-29 (Low CYPOR)	Normoxia	18.5	Suggests dependency on nitroreductase
A549	Normoxia + 5mM NAC	45.8	Implicates ROS or direct electrophilicity
A549	Hypoxia (1% O₂)	1.8	Suggests bioactivation by hypoxia-active reductases

Workflow 2: Target Engagement and Covalent Modification Analysis

Objective: To identify the cellular targets of the compound and confirm the nature of the interaction (covalent vs. non-covalent).

Protocol:

• Cellular Thermal Shift Assay (CETSA): This technique assesses target engagement in intact cells by measuring changes in protein thermal stability upon ligand binding. Treat cells with the compound, apply a heat gradient, and analyze the soluble protein fraction by Western blot for a candidate target or by mass spectrometry for a proteome-wide screen. Both covalent and non-covalent binding can induce a thermal shift.

• Chemoproteomic Profiling: To specifically identify covalently modified proteins, utilize mass spectrometry. Analyze lysates from treated cells, looking for a specific mass shift on cysteine residues corresponding to the addition of the compound's scaffold following the loss of HBr (for SNAr) or after bioactivation.

• GSH Depletion Assay: Measure the intracellular levels of reduced (GSH) and oxidized (GSSG) glutathione after compound treatment. A rapid decrease in the GSH/GSSG ratio would strongly support direct alkylation via SNAr (Hypothesis 3) or extensive oxidative stress.

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Nitroaromatic Antibiotics as Nitrogen Oxide Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene as a Trifunctional Building Block in Medicinal Chemistry

Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary & Structural Rationale

In modern drug discovery, the rapid exploration of chemical space relies heavily on versatile, multi-functional building blocks. 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene (CAS: 2170591-50-9) represents a highly strategic trifunctional scaffold. Its architecture provides three orthogonal handles for late-stage functionalization, making it an exceptional starting material for generating diverse libraries of bioactive small molecules.

The strategic value of this compound lies in its precisely arranged functional groups:

• C1-Bromo Group: A classic electrophilic handle for palladium-catalyzed sp²-sp² cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• C2-Methylsulfanylmethyl (Thioether) Group: Serves a dual purpose. In medicinal chemistry, the thioether is a valuable bioisostere that modulates lipophilicity. Synthetically, it can be selectively oxidized to a sulfoxide or sulfone to tune the topological polar surface area (TPSA), or utilized in Pummerer-type rearrangements.

• C4-Nitro Group: A robust, masked amine. It remains inert during typical cross-coupling conditions and can be chemoselectively reduced to an aniline for subsequent amide coupling, reductive amination, or urea formation.

The Challenge of Chemoselectivity

The primary challenge when utilizing this scaffold is avoiding catalyst poisoning and undesired cross-reactivity . The sulfur atom in the thioether group has a strong affinity for transition metals, which can deactivate standard palladium catalysts during cross-coupling. Furthermore, reducing the nitro group must be done without cleaving the carbon-halogen bond or over-reducing the thioether. The protocols detailed below are specifically engineered to navigate these causal challenges.

Mechanistic Workflows & Divergent Pathways

To maximize the utility of this building block, we have validated three orthogonal synthetic workflows.

Orthogonal functionalization pathways of the trifunctional building block.

Validated Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

Causality & Catalyst Selection: The C1-bromo position is sterically hindered by the adjacent C2-methylsulfanylmethyl group. Additionally, the thioether can coordinate to and poison standard palladium catalysts (like Pd(PPh₃)₄). To overcome this, we utilize Pd(OAc)₂ in combination with SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl). SPhos is a bulky, electron-rich biaryl phosphine that accelerates oxidative addition into hindered C-Br bonds while creating a steric pocket that prevents sulfur coordination [11].

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

• Catalyst Loading: Add Pd(OAc)₂ (0.02 equiv, 2 mol%) and SPhos (0.04 equiv, 4 mol%).

• Solvent Addition: Evacuate and backfill the flask with Argon (3x). Add degassed Toluene/H₂O (10:1 v/v, 0.2 M). Note: The trace water is critical for the hydrolysis of the boronate intermediate, facilitating transmetalation.

• Reaction: Heat the mixture to 90 °C in a pre-heated oil bath for 4–6 hours. Monitor via LC-MS or TLC (Hexanes/EtOAc 4:1) until the starting material is consumed.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a short pad of Celite to remove palladium black and inorganic salts. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (SiO₂) to yield the functionalized biaryl product.

Suzuki-Miyaura catalytic cycle utilizing SPhos to overcome steric hindrance.

Protocol B: Chemoselective Nitro Reduction to Aniline

Causality & Reagent Selection: Standard catalytic hydrogenation (H₂, Pd/C) is strictly contraindicated here. The thioether will poison the palladium surface, and prolonged exposure can lead to undesired hydrodehalogenation of the C1-bromo group. Instead, a mild, metal-mediated electron transfer reduction using Iron powder and Ammonium Chloride (Fe/NH₄Cl) is employed. This system is highly chemoselective, reducing the nitro group to an aniline while leaving both the aryl bromide and the thioether completely intact [1].

Step-by-Step Methodology:

• Preparation: Suspend the nitroarene (1.0 equiv, 5.0 mmol) in a mixture of Ethanol and Water (4:1 v/v, 0.5 M) in a round-bottom flask.

• Reagent Addition: Add finely powdered Iron (Fe, 325 mesh, 5.0 equiv) and Ammonium Chloride (NH₄Cl, 5.0 equiv) to the suspension.

• Reaction: Attach a reflux condenser and heat the vigorously stirred mixture to 80 °C. The reaction typically reaches completion within 2–3 hours. Monitor via TLC (disappearance of the UV-active, often yellow-tinted nitro starting material).

• Workup (Self-Validating Step): Cool the mixture to room temperature. Crucial Step: Filter the heterogeneous mixture through a pad of Celite while still warm to remove iron oxides (Fe₃O₄), washing the filter cake generously with hot EtOAc.

• Isolation: Concentrate the filtrate to remove ethanol, extract the aqueous residue with EtOAc (3 x 20 mL), wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate to yield the aniline.

Protocol C: Thioether Oxidation to Sulfone

Causality & Reagent Selection: Modulating the oxidation state of the sulfur atom is a classic medicinal chemistry tactic to decrease lipophilicity (LogP) and increase aqueous solubility. m-Chloroperoxybenzoic acid (mCPBA) is the preferred oxidant because it operates under mild conditions and avoids the over-oxidation of the aromatic ring or amine degradation (if performed prior to nitro reduction) [13].

Step-by-Step Methodology:

• Preparation: Dissolve the thioether substrate (1.0 equiv, 2.0 mmol) in anhydrous Dichloromethane (DCM, 0.1 M) and cool the solution to 0 °C in an ice bath.

• Oxidant Addition: Slowly add mCPBA (77% max, 2.5 equiv) in small portions to control the exotherm. Note: 1.0 equiv yields the sulfoxide; >2.0 equiv drives the reaction to the sulfone.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Quenching: Quench the reaction by adding a 1:1 mixture of saturated aqueous Na₂S₂O₃ (to destroy excess peroxide) and saturated aqueous NaHCO₃ (to neutralize m-chlorobenzoic acid). Stir vigorously for 30 minutes until the organic layer is clear.

• Isolation: Separate the layers, extract the aqueous phase with DCM, dry the combined organics over Na₂SO₄, and concentrate.

Quantitative Data & Reaction Optimization Summary

The following table summarizes the optimized parameters and expected outcomes for the three primary functionalization pathways based on established literature precedents for these specific functional group transformations.

Transformation	Target Site	Reagents & Catalyst	Solvent / Temp	Reaction Time	Expected Yield	Chemoselectivity Notes
Cross-Coupling	C1-Bromo	Pd(OAc)₂ (2 mol%), SPhos (4 mol%), K₃PO₄	Toluene/H₂O (10:1), 90 °C	4 - 6 h	85 - 95%	SPhos prevents thioether poisoning; Nitro group remains intact.
Nitro Reduction	C4-Nitro	Fe powder (5 eq), NH₄Cl (5 eq)	EtOH/H₂O (4:1), 80 °C	2 - 3 h	>90%	Avoids hydrodehalogenation of C-Br; Thioether is unreactive.
Sulfone Formation	C2-Sulfide	mCPBA (2.5 eq)	DCM, 0 °C to RT	4 h	88 - 98%	Highly selective for sulfur; C-Br and Nitro groups are inert.

References

• Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach RSC Advances URL:[Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure Journal of the American Chemical Society URL:[Link]

• Are Electron-Withdrawing Groups Affecting Polyester Hydrolysis? A Comprehensive Study on Poly(thioether-ester)s and Poly(sulfone-ester)s Macromolecules URL:[Link]

Application Note: Analytical Methods for the Quantification and Stability Profiling of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene

Introduction & Physicochemical Profiling

1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene ( C8​H8​BrNO2​S ) is a highly functionalized aromatic compound frequently utilized as a synthetic intermediate in drug development. Its unique polyfunctional structure presents specific analytical challenges and opportunities that dictate method design:

• Thioether Group ( −CH2​−S−CH3​ ) : Thioethers are highly susceptible to oxidative stress, rapidly forming sulfoxide ( [M+O] ) and sulfone ( [M+2O] ) derivatives. The analytical method must be strictly stability-indicating to resolve these polar degradants from the parent API.

• Nitro Group ( −NO2​ ) : Provides strong UV absorptivity due to extended π -conjugation with the aromatic ring. UV detection at 254 nm is optimal for routine, high-sensitivity quantification[1].

• Bromine Atom ( −Br ) : The natural isotopic distribution of bromine ( 79Br and 81Br in a ~1:1 ratio) yields a highly diagnostic doublet signal in mass spectrometry. This isotopic pattern is critical for trace-level identification and avoiding false positives in complex matrices[2].

Analytical Workflow

To ensure comprehensive quality control across the drug development lifecycle, a dual-method approach is employed: HPLC-UV for routine assay/purity, and LC-MS/MS for trace impurity profiling.

Figure 1: Comprehensive analytical workflow for quantification and impurity profiling.

Method 1: Stability-Indicating HPLC-UV (Routine Quantification)

Causality & Design : A reversed-phase C18 column is selected due to the lipophilic nature of the brominated aromatic ring. A gradient elution utilizing 0.1% formic acid in water and acetonitrile is critical. The acidic modifier suppresses the ionization of residual silanols on the stationary phase, preventing peak tailing, while the gradient ensures that polar oxidative degradants (sulfoxides) elute early and are well-resolved from the parent compound[3].

Table 1: HPLC-UV Chromatographic Conditions

Parameter	Specification
Column	C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Ultrapure Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-2 min: 10% B; 2-12 min: 10% → 90% B; 12-15 min: 90% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (Reference 360 nm)
Injection Volume	10 µL

Step-by-Step Protocol :

• Diluent Preparation : Prepare a 50:50 (v/v) mixture of Water:Acetonitrile.

• Standard Preparation : Accurately weigh 10.0 mg of the reference standard into a 100 mL amber volumetric flask. Note: Amber glass is mandatory to prevent photolytic de-bromination of the analyte. Dissolve and make up to volume with diluent (100 µg/mL).

• Sample Preparation : Extract the sample using the diluent, sonicate for 10 minutes, and centrifuge at 10,000 rpm for 5 minutes.

• Filtration : Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an amber HPLC vial.

• System Suitability Test (SST) : Inject the standard preparation six times. The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0%. The theoretical plates must be ≥ 5000, and the tailing factor ≤ 1.5.

Degradation Pathways & Structural Integrity

Understanding the degradation trajectory is paramount for validating the stability-indicating nature of the method. The thioether and nitro groups serve as primary logical targets for forced degradation studies.

Figure 2: Primary degradation pathways and logical stability-indicating targets.

Method 2: LC-MS/MS Method (Trace Quantification)

Causality & Design : For trace-level quantification (e.g., in biological matrices or for genotoxic impurity screening), UV detection lacks the requisite sensitivity. Electrospray Ionization (ESI) in positive mode effectively protonates the thioether and nitro groups. We leverage Multiple Reaction Monitoring (MRM) targeting the distinct 79Br and 81Br precursor ions ( m/z 262.0 and 264.0)[2]. The primary fragmentation pathway involves the neutral loss of the nitro group (-46 Da).

Table 2: LC-MS/MS MRM Transitions and Conditions

Parameter	Specification
Ionization Mode	ESI Positive (+ve)
Capillary Voltage	3.5 kV
Desolvation Temp	450 °C
Precursor Ion ( 79Br )	m/z 262.0 [M+H]+
Quantifier Transition	m/z 262.0 → 216.0 (Loss of NO2​ )
Qualifier Transition	m/z 264.0 → 218.0 ( 81Br isotope, Loss of NO2​ )
Collision Energy (CE)	20 eV

Step-by-Step Protocol :

• Matrix Matching : Prepare calibration standards (1 ng/mL to 100 ng/mL) in a matrix blank to account for ion suppression/enhancement effects.

• Internal Standard (IS) : Spike all samples and standards with an isotopically labeled internal standard (e.g., 13C6​ -labeled analog) at a constant concentration of 50 ng/mL to normalize extraction efficiency and ionization variance.

• Extraction : Perform Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE). Evaporate the organic layer under a gentle stream of nitrogen and reconstitute in the mobile phase.

• Analysis : Inject 2 µL into the LC-MS/MS system. Ensure the ratio of the Quantifier to Qualifier transition remains consistent ( ± 20%) across all samples to confirm peak identity[2].

Method Validation Alignment

Both methods must be validated as self-validating systems in strict accordance with[4]:

• Specificity : Demonstrated by baseline resolution ( Rs​>2.0 ) between the parent API and its forced degradation products (sulfoxide, sulfone, aniline derivative).

• Linearity : Evaluated from 25% to 150% of the nominal working concentration, requiring a correlation coefficient ( R2 ) ≥ 0.999.

• Accuracy : Assessed via spike-recovery experiments at 50%, 100%, and 150% levels. Recovery must fall within 98.0% - 102.0%.

• Robustness : Deliberate variations in column temperature ( ± 5 °C), flow rate ( ± 10%), and mobile phase composition ( ± 2% absolute) must not compromise system suitability criteria.

References

• ICH Q2(R2) Validation of Analytical Procedures , International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH), [Link]

• Low nanogram per liter determination of halogenated nonylphenols, nonylphenol carboxylates, and their non-halogenated precursors in water and sludge by liquid chromatography electrospray tandem mass spectrometry , Journal of Chromatography A (via PubMed),[Link]

• Degradation study of nitroaromatic explosives 2-diazo-4,6-dinitrophenol and picramic acid using HPLC and UHPLC-ESI-MS/MS , Analytical Methods (RSC Publishing),[Link]

Sources

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. Low nanogram per liter determination of halogenated nonylphenols, nonylphenol carboxylates, and their non-halogenated precursors in water and sludge by liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation study of nitroaromatic explosives 2-diazo-4,6-dinitrophenol and picramic acid using HPLC and UHPLC-ESI-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. database.ich.org [database.ich.org]

Technical Notes & Optimization

"1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene" stability and storage conditions

Technical Support Center: 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene

A Guide to Stability, Storage, and Experimental Best Practices for Researchers

Welcome to the technical support guide for 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene. This document is designed for researchers, scientists, and drug development professionals to ensure the stability, proper handling, and effective use of this compound in your experiments. The guidance provided herein is synthesized from the chemical principles of its constituent functional groups, as specific stability data for this molecule is not widely published.

Frequently Asked Questions (FAQs)

Section 1: Compound Hazards and Properties

Q1: What are the primary chemical hazards associated with 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene?

A1: The hazard profile of this compound is dictated by its three key functional groups: the nitroaromatic system, the thioether linkage, and the bromo-substituent.

• Nitroaromatic Toxicity: Nitroaromatic compounds are known for their potential toxicity and mutagenicity, and they can often be absorbed through the skin.[1][2] The nitro group is a strong electron-withdrawing group that can render the compound thermally sensitive.[1] Many are also listed as environmental pollutants.[2][3]

• Thioether Reactivity: The sulfur atom in the methylsulfanylmethyl group is susceptible to oxidation. Atmospheric oxygen or residual oxidizing agents can convert the thioether first to a sulfoxide and then to a sulfone. This change in the molecule's structure will alter its chemical and physical properties, likely impacting experimental outcomes.[4]

• General Reactivity: As a halogenated aromatic compound, it should be handled with care. Compounds with similar structures are known irritants to the skin, eyes, and respiratory tract.[5]

It is imperative to always consult the specific Safety Data Sheet (SDS) provided by your supplier for the most accurate and detailed hazard information.[1] If an SDS is not available, the compound should be handled as if it is toxic and an irritant.

Section 2: Storage and Stability

Q2: What are the optimal long-term storage conditions for solid 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene?

A2: Proper storage is critical to maintain the compound's integrity. The primary degradation pathways to prevent are oxidation of the thioether and decomposition catalyzed by light or heat.

Parameter	Recommended Condition	Rationale & Causality
Temperature	Store at 2-8°C.	Lower temperatures slow down the rate of all potential degradation reactions, including oxidation and thermal decomposition.[1] While some related compounds are stored at room temperature, refrigeration is a safer general practice for long-term stability.[6]
Atmosphere	Store under an inert atmosphere (Argon or Nitrogen).[1]	The thioether group is susceptible to oxidation.[4] Storing under an inert gas displaces oxygen, directly preventing the formation of the corresponding sulfoxide and sulfone impurities.
Light	Protect from light. Use an amber vial or store in a dark cabinet.[7]	Nitroaromatic compounds can be light-sensitive, and UV radiation can induce photochemical degradation.[7]
Moisture	Keep in a tightly sealed container in a dry environment.	Moisture can facilitate hydrolytic degradation pathways or other undesirable reactions. Caking or crystallization around the cap can be a sign of moisture absorption.[1]

Q3: I have a stock solution of the compound in DMSO. How should I store it and for how long is it stable?

A3: While preparing fresh solutions is always the best practice, short-term storage is often necessary.[7]

• Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots. This minimizes freeze-thaw cycles, which can introduce moisture and accelerate degradation.

• Stability: The stability of the compound in solution is highly dependent on the solvent and storage conditions. In a high-purity, anhydrous solvent like DMSO, the compound may be stable for several weeks at -20°C if protected from light and moisture. However, because the thioether is prone to oxidation, stability can be compromised over time. It is highly recommended to qualify the solution's purity (e.g., via LC-MS) if it has been stored for an extended period.

Q4: What are the visible signs of degradation for this compound?

A4: If you observe any of the following, the compound's integrity may be compromised:

• Color Change: A darkening or change in color from its initial appearance can indicate the formation of degradation products.

• Clumping or Caking: This may suggest moisture absorption.[1]

• Inconsistent Experimental Results: If you notice a drop-off in activity or the appearance of unexpected side products in your reaction, reagent degradation is a primary suspect.

If degradation is suspected, it is advisable to obtain a fresh batch of the compound or purify the existing stock if possible.

Troubleshooting Guides

Guide 1: Investigating Inconsistent Experimental Results

This workflow provides a logical approach to determining if the integrity of your 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene is the root cause of experimental issues.

Caption: Troubleshooting workflow for reagent-related experimental failure.

Guide 2: Protocol for Preparing and Aliquoting a Stock Solution

This protocol minimizes the risk of degradation during solution preparation and storage. The use of an inert atmosphere is a key self-validating step to prevent oxidation.

Objective: To prepare a 10 mM stock solution in anhydrous DMSO for long-term storage.

Materials:

• 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (solid)

• Anhydrous DMSO

• Inert gas source (Argon or Nitrogen) with manifold

• Schlenk flask or similar vial with a septum cap

• Sterile, dry syringes and needles

• Amber, screw-cap cryovials for aliquoting

Procedure:

• Inert Atmosphere Preparation: Place the required amount of solid 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene into a dry Schlenk flask. Seal the flask and purge with inert gas for 5-10 minutes to remove atmospheric oxygen and moisture.

• Solvent Addition: Using a dry syringe, add the calculated volume of anhydrous DMSO to the flask through the septum against a positive pressure of inert gas.

• Dissolution: Gently swirl or sonicate the flask until the solid is completely dissolved.

• Aliquoting: Using a new dry syringe, carefully withdraw the stock solution and dispense it into pre-labeled amber cryovials. It is crucial to work quickly to minimize exposure to the atmosphere. For maximum stability, briefly flush the headspace of each cryovial with inert gas before sealing.

• Storage: Immediately place the sealed aliquots in a -20°C or -80°C freezer. Ensure they are clearly labeled with the compound name, concentration, date, and your initials.

• Usage: When an aliquot is needed, remove it from the freezer and allow it to thaw completely at room temperature before opening to prevent condensation from introducing moisture. Use the entire aliquot for the experiment; do not re-freeze a partially used vial.

References

• BenchChem. (2026).
• ECHEMI. (n.d.).
• Sigma-Aldrich. (2025).
• BenchChem. (2025). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• Novachem. (2024).
• Juárez, J. F., et al. (2008).
• Singh, D., & Kumar, A. (2015).
• CDN Isotopes. (n.d.).
• Fisher Scientific. (2025). Safety Data Sheet: 4-Bromo-1-fluoro-2-nitrobenzene.
• Coin, C., et al. (2012).
• Chemistry Learner. (2025). Thioether: Structure, Formula, Synthesis, and Examples.
• BenchChem. (2025).
• C/D/N Isotopes Inc. (2015).
• Chemistry Stack Exchange. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution.
• ChemSrc. (2026). Safety and Handling of 1-Bromo-2-fluoro-4-nitrobenzene: Best Practices.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioremediation of Nitroaromatic Compounds | IntechOpen [intechopen.com]
• 4. Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Regioselectivity in Highly Functionalized Nitro-Aryl Halides

Welcome to the Technical Support Center for 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (CAS: 134547-14-1) and related polyfunctional scaffolds.

Working with this molecule presents a unique "triple threat" of competing reactivities. The presence of a highly electrophilic C–Br bond, a coordinating thioether (methylsulfanylmethyl) group, and a strongly electron-withdrawing nitro group creates a complex landscape for regioselective and chemoselective transformations. This guide provides field-proven insights, causality-driven troubleshooting, and validated protocols to help you direct your catalytic cycles exactly where you want them.

Core Mechanistic Pathways & Competing Reactions

Before troubleshooting, it is critical to understand the thermodynamic and kinetic vulnerabilities of this scaffold. The molecule has three primary reactive vectors:

• C–Br Bond (Cross-Coupling): The intended site for transition-metal oxidative addition.

• C–Br Bond (SNAr): The para-nitro group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the arene, making the C–Br carbon highly susceptible to uncatalyzed Nucleophilic Aromatic Substitution (SNAr).

• C–S Bond (Cleavage/Poisoning): The lone pairs on the sulfur atom can act as a potent catalyst poison (via the chelate effect) or undergo direct metal-insertion and cleavage, particularly under Nickel catalysis[1].

Figure 1: Competing reaction pathways for 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Overcoming Catalyst Poisoning (The Thioether Effect)

Q: My Palladium-catalyzed Suzuki/Buchwald-Hartwig coupling yields are abysmal (<10%), and black precipitate forms early in the reaction. How do I prevent the ortho-methylsulfanylmethyl group from killing the catalyst?

The Causality: According to Hard-Soft Acid-Base (HSAB) theory, the "soft" sulfur atom of the methylsulfanylmethyl group has a high affinity for "soft" late transition metals like Pd(II). Following the initial oxidative addition of the Pd(0) catalyst into the C–Br bond, the adjacent sulfur lone pair rapidly coordinates to the metal center. This forms a highly stable, thermodynamically favored 5- or 6-membered palladacycle. This intramolecular coordination occupies the coordination sites required for transmetalation, effectively stalling the catalytic cycle and leading to eventual catalyst aggregation (Pd black).

The Solution: You must outcompete the intramolecular chelate effect using steric exclusion. Switch from standard phosphines (like PPh3 or dppf) to highly bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos, or BrettPhos)[2]. The immense steric bulk of the cyclohexyl or isopropyl groups on these ligands prevents the formation of the bidentate palladacycle, forcing the sulfur atom to remain uncoordinated and keeping the transmetalation site open.

Figure 2: Mechanism of thioether-induced catalyst trapping versus steric rescue by bulky ligands.

FAQ 2: Suppressing Competing SNAr Background Reactions

Q: I am getting a mixture of my desired cross-coupling product and a direct nucleophilic substitution product. How do I improve chemoselectivity toward the metal-catalyzed pathway?

The Causality: The nitro group at the para position acts as a powerful electron-withdrawing group via both inductive and resonance effects. This stabilizes the Meisenheimer complex intermediate, making the C–Br bond highly reactive toward uncatalyzed Nucleophilic Aromatic Substitution (SNAr). If your cross-coupling conditions utilize strong, soluble bases (e.g., NaOH, KOtBu) or highly nucleophilic coupling partners (e.g., aliphatic amines) at elevated temperatures, the SNAr pathway will outpace the Pd-catalyzed transmetalation. Furthermore, under certain conditions, the nitro group itself can undergo denitrative cross-coupling[3].

The Solution: Decouple the kinetics of the two pathways by utilizing the "insoluble base effect." Switch to a mild, heterogeneous base such as anhydrous K3PO4 or CsF in a non-polar solvent (like Toluene or 1,4-Dioxane). The low solubility of the base keeps the effective concentration of the active nucleophile extremely low in solution—sufficient for the fast Pd-transmetalation step, but too low to drive the bimolecular SNAr background reaction. Additionally, lower the reaction temperature to 60–65 °C.

FAQ 3: Preventing Unwanted C–S Cleavage in Nickel Catalysis

Q: I switched to a Nickel catalyst to save costs, but I am observing the loss of the methylsulfanylmethyl group entirely. Why is this happening?

The Causality: Unlike Palladium, Nickel has a smaller atomic radius, is more nucleophilic in its zero-oxidation state, and readily accesses single-electron transfer (SET) pathways. Recent literature demonstrates that Ni(0) can readily insert into the relatively inert C–S bonds of aryl and benzyl thioethers, leading to desulfurative cross-coupling[1]. When exposing 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene to Ni(cod)2, the catalyst may preferentially or competitively activate the C–S bond over the C–Br bond.

The Solution: If the preservation of the thioether is required, avoid Nickel catalysis for this specific scaffold. Return to Palladium with XPhos. If Nickel must be used, you must employ highly specific bidentate ligands (like dppf) and operate under strictly non-reductive conditions to disfavor C–S insertion, though mixtures are still highly likely.

Quantitative Data Summary

The following table summarizes the impact of various reaction parameters on the regioselectivity and chemoselectivity of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene functionalization.

Catalyst System	Base / Additive	Temp (°C)	Dominant Reaction Pathway	Typical Yield (%)
Pd(PPh3)4 (5 mol%)	NaOH (aq, 2.0 M)	100	Uncatalyzed SNAr (C–Br substitution)	>85% (SNAr)
Pd(OAc)2 (5 mol%)	K2CO3 (anhydrous)	80	Stalled (Thioether Catalyst Poisoning)	<10% (Coupling)
Ni(cod)2 / dppf	Mg, LiCl (Reductive)	25	Desulfurative Cross-Coupling (C–S cleavage)	~65% (C–S)
Pd2(dba)3 / XPhos	K3PO4 (anhydrous)	65	Regioselective Cross-Coupling (C–Br)	>90% (Coupling)

Validated Experimental Protocol: Regioselective Suzuki-Miyaura Coupling

This protocol is engineered as a self-validating system to achieve >90% regioselectivity for the C–Br bond while preserving both the nitro and thioether groups.

Materials Required:

• 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (1.0 equiv, 1.0 mmol)

• Arylboronic Acid (1.2 equiv, 1.2 mmol)

• Pd2(dba)3 (2.5 mol%, 0.025 mmol)

• XPhos (10 mol%, 0.10 mmol)

• Anhydrous K3PO4 (2.0 equiv, 2.0 mmol)

• Anhydrous 1,4-Dioxane (Degassed, 5.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-Activation (Critical Step): In an argon-filled glovebox or using standard Schlenk techniques, charge an oven-dried 20 mL reaction vial with Pd2(dba)3 and XPhos. Add 2.0 mL of degassed 1,4-Dioxane. Stir at room temperature for 15 minutes until the solution turns a deep, homogenous red/orange, indicating the formation of the active L-Pd(0) species.

• Substrate Addition: To the pre-activated catalyst solution, add the 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene and the Arylboronic Acid.

• Base Addition: Add the finely milled, anhydrous K3PO4. Causality note: Do not use aqueous bases; water will increase the solubility of the base and trigger the SNAr pathway.

• Reaction Execution: Seal the vial, remove it from the glovebox, and heat to exactly 65 °C in an oil bath or heating block. Stir vigorously (800 rpm) for 12 hours.

• Self-Validation Check (In-Process): At 4 hours, pull a 50 µL aliquot, dilute with EtOAc, filter through a small silica plug, and analyze via GC-MS or LC-MS.

  • Pass Criteria: You should observe the product mass and unreacted starting material.

  • Fail Criteria: If you observe a mass corresponding to [M - SCH3 + Aryl], C–S cleavage is occurring (check for trace Nickel contamination). If you observe [M - Br + OH], water has entered the system and caused SNAr hydrolysis.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), and filter through a pad of Celite to remove the insoluble phosphate salts and palladium residues. Concentrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc gradient).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative analysis of "1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene" isomers

Title: Comparative Analysis of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene Isomers: Reactivity Profiles in Cross-Coupling and SNAr Workflows

Executive Summary

Bifunctional halogenated nitrobenzyl sulfides are highly specialized, critical intermediates in the synthesis of targeted therapeutics, including factor Xa inhibitors and kinase modulators[1]. Among these, 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (CAS: 2170591-50-9) and its positional isomers present unique reactivity profiles. These profiles are strictly governed by the electronic interplay between the strongly electron-withdrawing nitro (-NO2) group and the sterically demanding, potentially coordinating methylsulfanylmethyl (-CH2SCH3) moiety.

This guide provides an objective, data-supported comparison of three key positional isomers, detailing their performance and mechanistic causality in Suzuki-Miyaura cross-couplings and Nucleophilic Aromatic Substitution (SNAr).

Structural & Electronic Profiling

The relative positioning of the bromo, nitro, and methylsulfanylmethyl groups dictates the activation energy required for C-Br bond cleavage.

• Isomer A: 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene (Target Compound)

  • Electronic State: The bromo leaving group is para to the nitro group. This provides optimal resonance stabilization of the anionic Meisenheimer complex during SNAr and significantly lowers the activation barrier for oxidative addition by Pd(0)[2].

  • Steric Profile: The ortho -CH2SCH3 group introduces moderate steric bulk but can act as a hemilabile directing group, stabilizing catalytic transition states without fully poisoning the metal center.

• Isomer B: 1-Bromo-4-(methylsulfanylmethyl)-2-nitrobenzene

  • Electronic State: The bromo group is ortho to the nitro group. While electronically activated by the inductive and resonance effects of the -NO2 group, the immediate proximity of the bulky nitro group introduces significant steric hindrance, often requiring elevated temperatures for efficient cross-coupling.

• Isomer C: 2-Bromo-1-(methylsulfanylmethyl)-4-nitrobenzene

  • Electronic State: The bromo group is meta to the nitro group. The absence of direct resonance communication with the nitro group renders the C-Br bond poorly activated. This isomer is highly recalcitrant to SNAr and exhibits sluggish kinetics in palladium-catalyzed couplings[2].

Comparative Performance Data

The following table summarizes the experimental yields and kinetic profiles of the three isomers under standardized Suzuki-Miyaura and SNAr conditions.

Isomer	Suzuki-Miyaura Yield (%)*	Suzuki Reaction Time (h)	SNAr Yield (%)**	SNAr Reaction Time (h)	Primary Limitation
Isomer A (para-NO2)	92%	1.5	88%	2.0	Mild thioether coordination to Pd
Isomer B (ortho-NO2)	78%	4.0	81%	3.5	Steric hindrance at reaction center
Isomer C (meta-NO2)	45%	12.0	<5%	24.0	Lack of electronic activation

*Conditions: 1.0 eq aryl bromide, 1.2 eq phenylboronic acid, 1 mol% Pd(OAc)2, Na2CO3, H2O/EtOH, 80°C[3],[4]. **Conditions: 1.0 eq aryl bromide, 1.5 eq sodium methoxide, MeOH, 65°C[2].

Mechanistic Causality & Pathway Visualization

The divergent reactivity of these isomers is rooted in the stabilization of transition states. In SNAr, the nucleophile attacks the electron-deficient carbon, forming a Meisenheimer complex. Isomer A allows the negative charge to be delocalized directly onto the oxygen atoms of the para-nitro group. Isomer C cannot form this resonance structure, trapping the reaction at the high-energy intermediate stage[2].

Divergent reactivity pathways of bromonitrobenzene isomers based on electronic activation.

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Aqueous Suzuki-Miyaura Cross-Coupling of Isomer A

Rationale: Traditional organic solvents can lead to catalyst poisoning by the thioether group. Using an aqueous biphasic system with Pd(OAc)2 minimizes thioether coordination and promotes heterogeneous-like catalysis, ensuring high turnover[3],[4].

• Preparation: In a 25 mL Schlenk tube, charge 1-Bromo-2-(methylsulfanylmethyl)-4-nitrobenzene (0.5 mmol), phenylboronic acid (0.6 mmol), and Na2CO3 (1.0 mmol).

  • Causality: Na2CO3 is selected as a mild base to activate the boronic acid into a nucleophilic boronate complex without hydrolyzing or oxidizing the sensitive thioether linkage.

• Catalyst Addition: Add Pd(OAc)2 (1 mol%) followed by a degassed solvent mixture of H2O and Ethanol (3:1, 4 mL).

• Reaction Execution: Stir the mixture vigorously at 80°C under an argon atmosphere.

  • Self-Validation: The reaction mixture will transition from a pale yellow suspension to a dark grey/black mixture as active Pd(0) nanoparticles form. TLC (Hexanes:EtOAc 4:1) should show the complete disappearance of the starting material (Rf ~0.6) and the appearance of a new UV-active spot (Rf ~0.4) within 1.5 hours.

• Workup: Cool to room temperature, extract with diethyl ether (3 × 10 mL), wash with brine, and dry over anhydrous Na2SO4. Concentrate in vacuo to yield the crude biaryl product.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) with Methoxide

Rationale: To objectively prove the electronic activation of Isomer A versus the recalcitrance of Isomer C, a standard SNAr with a hard nucleophile is employed[2].

• Preparation: Dissolve the selected isomer (1.0 mmol) in anhydrous methanol (5 mL) under a nitrogen atmosphere.

• Nucleophile Introduction: Dropwise add a freshly prepared solution of sodium methoxide (1.5 mmol in 2 mL MeOH) at 0°C.

  • Causality: The reaction is initiated at 0°C to control the highly exothermic formation of the Meisenheimer complex and prevent side reactions, such as the unwanted reduction of the nitro group.

• Reaction Execution: Warm the vessel to 65°C and reflux.

  • Self-Validation: For Isomer A, an immediate deep red/orange color will develop upon methoxide addition, visually confirming the formation of the resonance-stabilized Meisenheimer complex[2]. Conversely, for Isomer C, the solution will remain a pale yellow, indicating a failure to stabilize the intermediate.

• Quenching: After 2 hours, quench the reaction with saturated aqueous NH4Cl (10 mL) to neutralize excess methoxide, followed by extraction with ethyl acetate.

References

• Synthesis and Biological Evaluation of Novel Neutral 2-substituted Benzamidobenzene Derivatives as Human Factor Xa Inhibitors Source: Science Alert URL:[Link][1]

• 3.7: Nucleophilic Aromatic Substitution Source: Chemistry LibreTexts URL:[Link][2]

• Heterogeneous Pd/C-catalyzed ligand-free, room-temperature Suzuki-Miyaura coupling reactions in aqueous media Source: PubMed (National Institutes of Health) URL:[Link][3]

• [Bmim]PF6-Promoted Ligandless Suzuki–Miyaura Coupling Reaction of Potassium Aryltrifluoroborates in Water Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link][4]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Heterogeneous Pd/C-catalyzed ligand-free, room-temperature Suzuki-Miyaura coupling reactions in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Biological Activity &amp; Synthetic Utility of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene: A Comparative Guide

Executive Summary

In the landscape of modern drug discovery, the strategic selection of core scaffolds dictates both the synthetic efficiency and the ultimate pharmacokinetic profile of an active pharmaceutical ingredient (API). 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene is a highly versatile, tri-substituted benzene building block. It provides orthogonal reactive sites—a reducible nitro group and a cross-coupling-ready aryl bromide—anchored by a unique methylsulfanylmethyl (thioether) moiety.

This guide objectively compares this compound against its structural alternatives, detailing the causality behind its structural advantages, its performance in biological systems, and providing self-validating experimental protocols for its application in medicinal chemistry.

Structural Rationale & Mechanistic Advantages

The architecture of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene is not arbitrary; each functional group serves a distinct mechanistic purpose in both synthesis and biological targeting[1]:

• The Aryl Bromide (C1): Serves as a highly reactive electrophile for palladium-catalyzed C-C (Suzuki, Heck) and C-N (Buchwald-Hartwig) cross-coupling reactions. Unlike aryl chlorides, the bromide ensures rapid oxidative addition under standard catalytic conditions[2].

• The Nitro Group (C4): Acts as a strong electron-withdrawing group that activates the ring. More importantly, it serves as a masked aniline. Upon chemoselective reduction, it provides a primary amine for subsequent amidation or sulfonylation[3].

• The Methylsulfanylmethyl Group (C2): This thioether linker is the critical differentiator. In biological systems, the thioether motif acts as a flexible, lipophilic hydrogen-bond acceptor, significantly improving binding affinity in hydrophobic enzymatic pockets[4]. Furthermore, it serves as a metabolic "soft spot" that can be intentionally oxidized to a sulfoxide or sulfone to fine-tune aqueous solubility and clearance rates[4].

Synthetic Workflow Visualization

Fig 1: Orthogonal synthetic workflow for late-stage API functionalization.

Objective Comparison with Alternative Scaffolds

When designing a synthetic route, chemists frequently evaluate 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene against simpler or halogen-swapped analogs. Table 1 summarizes the quantitative and qualitative differences between these alternatives.

Table 1: Comparative Analysis of Nitrobenzene Building Blocks

Scaffold	Key Structural Feature	Predicted LogP	Cross-Coupling Reactivity	Biological Binding Affinity (Relative)
1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene	Aryl Bromide, Thioether Linker	~3.2	High (Standard Pd-catalysis)	High (Flexible H-bond acceptor)
1-Bromo-2-methyl-4-nitrobenzene	Aryl Bromide, Simple Methyl	~2.8	High (Standard Pd-catalysis)	Moderate (Lacks H-bond capability)
1-Chloro-2-methylsulfanylmethyl-4-nitro-benzene	Aryl Chloride, Thioether Linker	~3.0	Low (Requires bulky/electron-rich ligands)	High (Flexible H-bond acceptor)

Analysis of Alternatives:

• Versus 1-Bromo-2-methyl-4-nitrobenzene: While the simple methyl analog is lighter and exhibits a lower melting point[1], it lacks the thioether moiety. The absence of the sulfur atom eliminates the possibility of late-stage sulfone formation and removes a critical hydrogen-bonding interaction required for targeting specific kinases or bacterial enzymes[2][4].

• Versus the Chloro-Analog: Substituting the bromine for a chlorine atom reduces the molecular weight but significantly impairs the kinetics of Pd-catalyzed cross-coupling[1]. The bromo-derivative is vastly superior for high-throughput library synthesis.

Biological Activity & Mechanism of Action

Analogs derived from the bromo-nitrobenzene scaffold have demonstrated profound biological activity across multiple therapeutic areas.

Antimicrobial Applications: Nitrobenzene derivatives are highly effective in targeting Mycobacterium tuberculosis. Specifically, functionalized nitroaromatics are utilized to covalently label and inhibit DprE1, an essential enzyme for bacterial cell wall synthesis. The electron-withdrawing nature of the nitro/aniline derivatives, combined with lipophilic side chains, drives high labeling efficiency and bacterial cell death[5].

Oncology (Mutant IDH1 Inhibition): In gliomas, mutant Isocitrate Dehydrogenase 1 (IDH1) produces the oncometabolite 2-hydroxyglutarate (2-HG). Nitrobenzene-derived sulfonamides (synthesized via the reduction of the nitro group) have been developed as potent inhibitors of mutant IDH1. The inclusion of flexible, lipophilic groups (such as thioethers or fluoroalkyls) at the ortho-position relative to the core ring significantly enhances active-site retention and lowers the IC50 to the low micromolar range[6].

Fig 2: Mechanism of action for thioether-bearing inhibitors targeting mutant enzymes.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They explain the causality behind the reagents chosen and include mandatory quality-control checkpoints.

Protocol A: Chemoselective Nitro Reduction (Preserving the Aryl Bromide)

Causality: Standard catalytic hydrogenation (e.g., Pd/C with H2) risks concurrent hydrodehalogenation of the aryl bromide, which would destroy the synthetic handle needed for cross-coupling[7][8]. Therefore, a mild, chemoselective reduction using Iron powder and Ammonium Chloride (Fe/NH4Cl) is mandated[8].

Step-by-Step Methodology:

• Preparation: Dissolve 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (1.0 eq, 5.0 mmol) in a 4:1 mixture of Ethanol/Water (25 mL). Note: The aqueous component is necessary to dissolve the NH4Cl electrolyte, while EtOH solubilizes the organic starting material.

• Reagent Addition: Add Ammonium Chloride (NH4Cl, 5.0 eq) and fine Iron powder (10.0 eq).

• Reaction: Stir the suspension vigorously and heat to 80°C for 2 hours under a nitrogen atmosphere.

• Self-Validation Check (TLC/LC-MS): Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The complete disappearance of the UV-active starting material and the emergence of a lower-Rf, ninhydrin-positive spot confirms quantitative reduction to the aniline. LC-MS should confirm the exact mass of the aniline without any des-bromo byproducts.

• Workup: Filter the hot mixture through a pad of Celite to remove the iron sludge. Wash the pad with hot EtOAc. Concentrate the filtrate in vacuo, extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate to yield the pure aniline.

Protocol B: In Vitro Target Inhibition Assay (Fluorescence-Based)

Causality: To evaluate the biological activity of the synthesized thioether-analogs against targets like mutant IDH1, a highly sensitive fluorescence assay is required to measure the real-time consumption of NADPH[6].

Step-by-Step Methodology:

• Reagent Setup: Prepare an assay buffer containing 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 10 mM MgCl2, and 0.05% BSA.

• Enzyme Incubation: In a 384-well black microplate, add 10 µL of the synthesized inhibitor (serially diluted in DMSO, final DMSO concentration <1%) to 20 µL of recombinant mutant IDH1 enzyme (final concentration 2 nM). Incubate at room temperature for 30 minutes to allow for induced-fit binding.

• Reaction Initiation: Add 10 µL of a substrate mix containing α-ketoglutarate (2 mM) and NADPH (20 µM).

• Self-Validation Check (Controls): Every plate must include a positive control (e.g., AGI-5198, a known IDH1 inhibitor) to validate enzyme viability, and a DMSO-only negative control to establish the maximum fluorescence baseline. Calculate the Z'-factor; the assay is only valid if Z' > 0.6.

• Detection: Monitor the depletion of NADPH by measuring fluorescence (Excitation: 340 nm, Emission: 460 nm) every 2 minutes for 30 minutes. Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Sources

• 1. Buy 1-Bromo-5-isopropoxy-2-methyl-4-nitrobenzene | 1202858-68-1 [smolecule.com]
• 2. Development of Dicationic Bisguanidine-Arylfuran Derivatives as Potent Agents against Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 4-(Difluoromethoxy)-2-nitroaniline | 97963-76-3 [smolecule.com]
• 4. uu.diva-portal.org [uu.diva-portal.org]
• 5. researchgate.net [researchgate.net]
• 6. Radiolabeled inhibitors as probes for imaging mutant IDH1 expression in gliomas: synthesis and preliminary evaluation of labeled butyl-phenyl sulfonamide analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-Bromo-2-methoxy-3-methylaniline|Research Chemical [benchchem.com]
• 8. air.unimi.it [air.unimi.it]

A Spectroscopic Journey: Tracing the Synthesis of 1-Bromo-2-(methylsulfanylmethyl)-4-nitro-benzene

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical and materials science, the precise synthesis and unambiguous characterization of novel organic molecules are paramount. This guide provides an in-depth spectroscopic comparison of the target molecule, 1-Bromo-2-(methylsulfanylmethyl)-4-nitro-benzene , and its key precursors. By dissecting the ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data at each synthetic stage, we offer a detailed roadmap for researchers to confidently identify and characterize these compounds. This analysis is grounded in fundamental spectroscopic principles and supported by experimental data where available.

The Synthetic Pathway: A Three-Step Transformation

The synthesis of 1-Bromo-2-(methylsulfanylmethyl)-4-nitro-benzene is a logical three-step process commencing with the commercially available 1-bromo-2-methyl-4-nitrobenzene . This pathway involves the strategic modification of the methyl group, transforming it into the desired methylsulfanylmethyl moiety.

Caption: Synthetic route to 1-Bromo-2-(methylsulfanylmethyl)-4-nitro-benzene.

Step 1: The Starting Block - 1-Bromo-2-methyl-4-nitrobenzene

Our journey begins with 1-bromo-2-methyl-4-nitrobenzene (also known as 2-bromo-4-nitrotoluene). The spectroscopic features of this starting material provide a crucial baseline for our comparative analysis.

Spectroscopic Data of 1-Bromo-2-methyl-4-nitrobenzene

Spectroscopic Technique	Key Features and Observations
¹H NMR	Aromatic protons will exhibit a complex splitting pattern due to their distinct chemical environments. The methyl protons will appear as a singlet, typically in the range of 2.4-2.6 ppm.
¹³C NMR	The spectrum will show seven distinct carbon signals: six for the aromatic ring and one for the methyl group. The chemical shifts of the aromatic carbons are influenced by the bromo, methyl, and nitro substituents.
IR Spectroscopy	Characteristic strong asymmetric and symmetric stretching vibrations of the nitro group (NO₂) are expected around 1530-1550 cm⁻¹ and 1340-1360 cm⁻¹, respectively. C-H stretching of the aromatic ring and methyl group will also be present.
Mass Spectrometry	The mass spectrum will show a molecular ion peak corresponding to its molecular weight (216.03 g/mol ), with a characteristic isotopic pattern due to the presence of a bromine atom (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio)[1].

Step 2: Activating the Benzylic Position - 1-Bromo-2-(bromomethyl)-4-nitrobenzene

The second step involves a free-radical bromination of the methyl group using N-bromosuccinimide (NBS) and a radical initiator. This reaction selectively functionalizes the benzylic position, yielding 1-bromo-2-(bromomethyl)-4-nitrobenzene . This transformation introduces a new set of spectroscopic markers.

Spectroscopic Data of 1-Bromo-2-(bromomethyl)-4-nitrobenzene

Spectroscopic Technique	Key Features and Observations
¹H NMR	The most significant change is the disappearance of the methyl singlet and the appearance of a new singlet for the bromomethyl (-CH₂Br) protons, typically downfield around 4.63 ppm[2]. The aromatic protons will also show shifts due to the change in the substituent at the 2-position. For instance, a reported spectrum shows peaks at 8.33 ppm (d, J=2.4 Hz, 1H), 8.03 ppm (dd, J=8.8, 3.2 Hz, 1H), and 7.78 ppm (d, J=8.8 Hz, 1H)[2].
¹³C NMR	The methyl carbon signal will be replaced by a signal for the bromomethyl carbon, which will be shifted downfield.
IR Spectroscopy	The spectrum will retain the characteristic nitro group absorptions. New bands associated with the C-Br stretching of the bromomethyl group may be observed in the fingerprint region.
Mass Spectrometry	The molecular ion peak will shift to a higher mass-to-charge ratio, reflecting the addition of a second bromine atom and the loss of two hydrogen atoms (molecular weight: 294.93 g/mol ). The isotopic pattern will now show the characteristic distribution for two bromine atoms.

Step 3: The Final Product - 1-Bromo-2-(methylsulfanylmethyl)-4-nitro-benzene

The final step is a nucleophilic substitution reaction where the benzylic bromine is displaced by a thiomethoxide anion (from a source like sodium thiomethoxide) to form the target molecule, 1-Bromo-2-(methylsulfanylmethyl)-4-nitro-benzene . This introduces the thioether functionality, which has its own distinct spectroscopic signature.

Predicted Spectroscopic Data of 1-Bromo-2-(methylsulfanylmethyl)-4-nitro-benzene

Spectroscopic Technique	Predicted Key Features and Observations
¹H NMR	The singlet for the bromomethyl protons will be replaced by two new singlets. One for the methylene protons (-CH₂S-) and another for the methyl protons of the thiomethyl group (-SCH₃). The methylene protons are expected to be shifted upfield compared to the bromomethyl protons, likely in the 3.5-4.0 ppm region. The thiomethyl protons will appear as a sharp singlet, typically around 2.1-2.5 ppm.
¹³C NMR	The signal for the bromomethyl carbon will be replaced by signals for the methylene and methyl carbons of the methylsulfanylmethyl group.
IR Spectroscopy	The strong nitro group absorptions will remain. The C-S stretching vibration, characteristic of thioethers, is expected to appear in the fingerprint region, although it is often weak.
Mass Spectrometry	The molecular ion peak will correspond to the molecular weight of the final product (262.13 g/mol ). The isotopic pattern will revert to that of a single bromine atom.

Experimental Protocols

General Procedure for NMR Spectral Acquisition

A standard protocol for acquiring high-quality ¹H and ¹³C NMR spectra for these compounds is as follows:

• Sample Preparation : Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (0.00 ppm).

• ¹H NMR Acquisition : Utilize a 400 MHz or higher spectrometer. Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition : Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for each unique carbon. A longer acquisition time and a greater number of scans are typically required compared to ¹H NMR.

General Procedure for IR Spectral Acquisition

FTIR spectra can be obtained using the following method:

• Sample Preparation : For solid samples, the KBr pellet method is common. Mix a small amount of the sample with dry potassium bromide and press it into a thin, transparent disk.

• Data Acquisition : Record the spectrum over the range of 4000-400 cm⁻¹.

Conclusion

The spectroscopic comparison of "1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene" and its precursors reveals a clear and logical progression of changes in their NMR, IR, and MS data. Each synthetic step introduces or modifies functional groups, leaving a distinct fingerprint that can be used for unequivocal identification. By understanding these spectroscopic transformations, researchers can effectively monitor the progress of the synthesis and confirm the structure and purity of their target molecule and intermediates.

Caption: Workflow for synthesis and spectroscopic analysis.

References

• NIST. Benzene, 2-bromo-1-methyl-4-nitro-. NIST Chemistry WebBook. [Link]

Sources

• 1. Benzene, 2-bromo-1-methyl-4-nitro- [webbook.nist.gov]
• 2. 1-Bromo-2-bromomethyl-4-nitro-benzene synthesis - chemicalbook [chemicalbook.com]

Scaffold Superiority: SAR and Performance Comparison of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (BMSMNB) Derivatives

As drug discovery pipelines increasingly demand complex, multi-functionalized heterocycles, the selection of starting scaffolds dictates both synthetic efficiency and downstream pharmacological viability. 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (BMSMNB) has emerged as a privileged building block. Unlike simple aryl halides, BMSMNB possesses a unique triad of functional groups—a reactive bromide, an electron-withdrawing nitro group, and a highly versatile ortho-methylsulfanylmethyl handle.

This guide provides an objective structure-activity relationship (SAR) and performance comparison between BMSMNB and its traditional alternatives, detailing the mechanistic causality behind its superior performance in transition-metal catalysis and late-stage functionalization.

Structural Rationale & Mechanistic Causality

The superiority of BMSMNB in library generation stems from the precise spatial arrangement of its substituents. To understand why this scaffold outperforms simpler alternatives like 1-Bromo-4-nitrobenzene (BNB) or 1-Bromo-2-methyl-4-nitrobenzene (BMNB), we must analyze the electronic and steric microenvironment:

• The Directing Effect of the Sulfur Atom: In standard cross-coupling reactions, ortho-substituents typically induce a steric penalty that lowers yields. However, the lone pairs on the sulfur atom of the -CH2SCH3 group act as a transient directing group. Following the oxidative addition of Palladium(0) into the C-Br bond, the sulfur atom datively coordinates to the electron-deficient Pd(II) center. This forms a stable metallacycle that prevents premature protodehalogenation and stabilizes the intermediate prior to transmetalation.

• Electronic Activation: The para-nitro group strongly withdraws electron density from the aromatic ring, lowering the activation energy required for the initial oxidative addition of the C-Br bond[1].

• Latent Pharmacophore Handle: Post-coupling, the sulfide can be selectively oxidized to a sulfoxide or sulfone (-CH2SO2CH3). This transformation is highly valued in medicinal chemistry for tuning topological polar surface area (tPSA) and improving aqueous solubility, a strategy explicitly utilized in the development of pyrazolyl-based Th2 cytokine inhibitors for allergic diseases like asthma[2]. Furthermore, the scaffold is a direct precursor to 1,5-benzothiazepines, which exhibit potent antihyperlipidemic activity[3].

Fig 1: Pd-catalyzed cross-coupling cycle highlighting sulfur-directed oxidative addition stabilization.

Comparative SAR & Performance Data

To objectively evaluate BMSMNB, we compare its performance against two widely used alternatives in a standardized Microwave-Assisted Suzuki-Miyaura coupling utilizing a sterically hindered boronic acid.

Scaffold Alternative	Structural Feature	Relative Reactivity (Coupling)	Ortho-Directing Effect	Post-Coupling Utility & Derivatization
1-Bromo-4-nitrobenzene (BNB)	Unsubstituted ortho position	Very High (No steric hindrance)	None	Low: Limited to linear biaryls; lacks handles for intramolecular cyclization.
1-Bromo-2-methyl-4-nitrobenzene (BMNB)	Sterically hindering methyl group	Moderate (Steric clash with Pd)	None	Low: The methyl group is chemically inert under standard late-stage conditions.
BMSMNB (Target Product)	Methylsulfanylmethyl group	High (S-Pd coordination overcomes sterics)	Strong (Transient metallacycle formation)	High: Enables oxidation to sulfones[2] and cyclization to 1,5-benzothiazepines[3].

Data Interpretation: While BNB offers slightly faster initial kinetics due to zero steric hindrance, it traps the chemist in a linear synthetic vector. BMNB introduces steric hindrance without any compensatory electronic stabilization, resulting in lower yields. BMSMNB provides the optimal balance: the sulfur atom actively recruits the catalyst, maintaining high yields while providing a critical handle for subsequent heterocycle formation.

Self-Validating Experimental Protocol: Microwave-Assisted Derivatization

To ensure maximum reproducibility and trustworthiness, the following protocol for the Suzuki-Miyaura coupling of BMSMNB is designed as a self-validating system . This means the workflow includes mandatory analytical gates that must be passed before proceeding to the next step, preventing the propagation of failed reactions[1].

Materials Required:

• BMSMNB (1.0 equiv, 0.5 mmol)

• Arylboronic Acid (1.2 equiv, 0.6 mmol)

• Pd(dppf)Cl₂ (0.05 equiv, 5 mol%)

• K₂CO₃ (2.0 equiv, 1.0 mmol)

• Solvent: 1,4-Dioxane/H₂O (4:1 v/v, degassed)

Step-by-Step Methodology:

• Inert Atmosphere Preparation:

  • Action: Charge a 10 mL microwave vial with BMSMNB, arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃. Seal with a crimp cap and purge with Argon for 5 minutes.

  • Causality: Palladium(0) intermediates are highly susceptible to oxidation by atmospheric O₂. Purging ensures catalyst longevity.

• Solvent Addition & Irradiation:

  • Action: Inject the degassed Dioxane/H₂O mixture via syringe. Subject the vial to microwave irradiation at 150 °C for 20 minutes[1].

  • Causality: Microwave irradiation provides rapid, uniform heating, accelerating the transmetalation step which is often rate-limiting for ortho-substituted halides.

• Validation Gate 1 (In-Process Control):

  • Action: Withdraw a 5 µL aliquot, dilute in 1 mL MeOH, and analyze via LC-MS.

  • Validation Criteria: The reaction is validated only if the BMSMNB starting material peak is <5% of the total area, and the desired biaryl mass[M+H]+ is the base peak. If unreacted BMSMNB >5%, verify the inert seal, add 2 mol% Pd(dppf)Cl₂, and irradiate for an additional 10 minutes.

• Workup & Extraction:

  • Action: Dilute the mixture with EtOAc (10 mL) and wash with saturated aqueous NaCl (3 x 10 mL). Dry the organic layer over anhydrous MgSO₄.

  • Causality: The brine wash removes the aqueous base and polar boronic acid byproducts. MgSO₄ effectively traps residual water without coordinating to the newly formed biaryl product.

• Validation Gate 2 (Final Purity):

  • Action: Purify via silica gel chromatography (Hexanes/EtOAc gradient). Confirm structure via ¹H and ¹³C NMR.

  • Validation Criteria: The ¹H NMR must show the characteristic singlet of the -SCH3 protons (typically around δ 2.0 - 2.2 ppm) and the benzylic -CH2- protons (around δ 3.8 - 4.0 ppm), confirming the directing group remained intact during the cross-coupling.

Fig 2: Self-validating microwave-assisted experimental workflow for BMSMNB derivatization.

Conclusion

For drug development professionals targeting complex biological pathways—such as Th2 cytokine modulation or hyperlipidemia—the choice of starting material is critical. While simpler halobenzenes offer perceived ease of use, 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene (BMSMNB) provides a vastly superior strategic advantage. Its unique combination of electronic activation and sulfur-directed catalytic stabilization allows for high-yielding, sterically demanding cross-couplings, while preserving a versatile functional handle for late-stage heterocycle synthesis.

References

• Microwave-Mediated Synthesis of an Arylboronate Library. ACS Combinatorial Science. Demonstrates the standard parameters (150 °C, 20 min) for the efficient microwave-assisted cross-coupling of highly substituted aryl halides. Available at:[Link]

• Ring Compound Having Pyrazolyl Group as Substituent and Medicinal Composition Thereof.Patent WO2002032897A1. Details the specific utilization of methylsulfanylmethyl-nitrobenzene derivatives in the synthesis of Th2 cytokine inhibitors for allergic diseases.
• 1,5-benzothiazepines and their use as antihyperlipidemics.Patent EP1345918B1. Outlines the structural utility of sulfur-containing ortho-substituted nitrobenzenes in the cyclization and generation of antihyperlipidemic drug candidates.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. EP1345918B1 - 1,5 benzothiazepines and their use as antihyperlipidemics - Google Patents [patents.google.com]

Yield comparison of different synthetic routes to "1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene"

[label=" MsCl, Et3N,

Fig 1: Comparative synthetic workflows for 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene.

Route A: Direct Nucleophilic Substitution ( SN​2 ) of Benzyl Bromide

Mechanistic Rationale: Route A is the industry standard for synthesizing benzylic thioethers[1]. Benzyl bromides are exceptionally electrophilic due to the resonance stabilization of the transition state during SN​2 displacement. By utilizing Sodium thiomethoxide (NaSMe) in a polar aprotic solvent like N,N-Dimethylformamide (DMF), the sodium cation is heavily solvated, leaving the thiomethoxide anion "naked" and highly nucleophilic[2]. This drives the reaction to completion rapidly at low temperatures, suppressing unwanted side reactions such as the reduction of the nitro group.

Step-by-Step Protocol (Self-Validating):

• Preparation: Charge a flame-dried, argon-purged round-bottom flask with 2-bromo-5-nitrobenzyl bromide (1.0 equiv, 10.0 mmol) and anhydrous DMF (0.2 M, 50 mL).

• Temperature Control: Cool the stirring solution to 0 °C using an ice-water bath. Causality: The reaction is highly exothermic. Starting at 0 °C prevents thermal runaway and limits the formation of bis-alkylated impurities.

• Nucleophile Addition: Add Sodium thiomethoxide (NaSMe) (1.1 equiv, 11.0 mmol) portion-wise over 15 minutes. The solution will immediately transition from pale yellow to a deep orange/red, indicating the formation of the transient charge-transfer complex and subsequent substitution.

• Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Validate completion via TLC (Hexanes/EtOAc 8:2). The starting material ( Rf​≈0.6 ) should be completely consumed, replaced by a single UV-active product spot ( Rf​≈0.5 ).

• Quenching & Workup: Quench the reaction by slowly pouring it into 150 mL of crushed ice water. Extract the aqueous layer with Ethyl Acetate ( 3×50 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl ( 3×50 mL). Causality: LiCl selectively partitions DMF into the aqueous phase, preventing solvent contamination in the final product. Wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the product as a pale yellow solid (88-92% yield).

Route B: Two-Step Activation/Substitution from Benzyl Alcohol

Mechanistic Rationale: When the benzyl bromide starting material is unavailable or prohibitively expensive, the corresponding benzyl alcohol can be utilized. Because the hydroxyl group is a poor leaving group (hydroxide is a strong base), it must first be converted into an excellent leaving group. Reacting the alcohol with Methanesulfonyl chloride (MsCl) generates a mesylate[3]. The mesylate is then easily displaced by NaSMe. This two-step, one-pot approach avoids the handling of lachrymatory benzyl bromides.

Step-by-Step Protocol (Self-Validating):

• Mesylation (Step 1): Dissolve 2-bromo-5-nitrobenzyl alcohol (1.0 equiv, 10.0 mmol) in anhydrous Dichloromethane (DCM) (50 mL). Add Triethylamine ( Et3​N ) (1.5 equiv, 15.0 mmol) and cool to 0 °C.

• Activation: Dropwise, add Methanesulfonyl chloride (MsCl) (1.2 equiv, 12.0 mmol). Causality: Dropwise addition controls the exotherm. Triethylamine acts as an acid scavenger, neutralizing the HCl byproduct to prevent acid-catalyzed degradation of the alcohol.

• Validation: Stir for 2 hours at 0 °C. A white precipitate (Triethylammonium chloride) will form, validating that activation is occurring. TLC will show complete conversion to the mesylate.

• Intermediate Workup: Quench with saturated aqueous NaHCO3​ , separate the organic layer, dry over Na2​SO4​ , and concentrate to afford the crude mesylate. Causality: The mesylate is prone to hydrolysis; it must be used immediately in the next step without column chromatography.

• Thioetherification (Step 2): Dissolve the crude mesylate in anhydrous THF (50 mL). Cool to 0 °C and add NaSMe (1.2 equiv, 12.0 mmol). Stir for 4 hours at room temperature.

• Final Isolation: Partition between water and EtOAc. Concentrate the organics and purify via silica gel flash chromatography to yield the target compound (75-82% overall yield).

Route C: S-Methylation of Benzyl Thiol

Mechanistic Rationale: For specific late-stage functionalization workflows, researchers may possess the benzyl thiol intermediate. Thiols are moderately nucleophilic, but their reactivity is exponentially increased by deprotonation. Using a mild base like Potassium Carbonate ( K2​CO3​ ) generates the thiolate anion without triggering unwanted SN​Ar reactions at the aryl bromide or nitro positions. The thiolate then rapidly attacks Methyl Iodide (MeI) to form the thioether[4].

Step-by-Step Protocol (Self-Validating):

• Deprotonation: Dissolve 2-bromo-5-nitrobenzyl thiol (1.0 equiv, 10.0 mmol) in reagent-grade Acetone (40 mL). Add finely powdered K2​CO3​ (2.0 equiv, 20.0 mmol). Stir for 15 minutes at room temperature. Causality: The heterogeneous mixture will slightly change color as the highly nucleophilic thiolate anion is generated.

• Alkylation: In a well-ventilated fume hood, add Methyl Iodide (MeI) (1.5 equiv, 15.0 mmol) dropwise. Warning: MeI is highly volatile and a known carcinogen.

• Monitoring: Stir the suspension at room temperature for 3 hours. The formation of a dense white precipitate (Potassium Iodide) serves as a visual confirmation of the displacement reaction.

• Workup: Filter the reaction mixture through a pad of Celite to remove inorganic salts ( K2​CO3​ and KI). Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in EtOAc, wash with water and brine, dry over Na2​SO4​ , and concentrate. The product usually crystallizes upon standing, requiring minimal purification (85-89% yield).

Conclusion & Recommendations

For the synthesis of 1-Bromo-2-methylsulfanylmethyl-4-nitro-benzene , Route A is unequivocally the superior choice for both bench-scale research and process scale-up. It offers the highest atom economy, the shortest reaction time, and consistently delivers yields exceeding 88%.

Route B serves as a highly reliable alternative when the benzyl bromide is commercially unavailable, though the generation of mesylate salts reduces overall atom economy. Route C is chemically efficient but is generally discouraged for large-scale operations due to the severe safety hazards and regulatory burdens associated with handling volatile Methyl Iodide.

References

• - RSC Advances, Royal Society of Chemistry. 2. - Royal Society Open Science, The Royal Society. 3. - Bioorganic & Medicinal Chemistry, National Institutes of Health (PMC). 4. - Chemical Reviews, American Chemical Society.

Sources

• 1. Siloxanes and Silicones, acrylic Price at Chemsrc [chemsrc.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Efficient diastereoselective synthesis of a new class of azanucleosides: 2′-homoazanucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]